Cas no 1337727-20-4 (2,4-difluoro-6-(piperidin-2-yl)phenol)

• Product Name: 2,4-difluoro-6-(piperidin-2-yl)phenol
• CAS No: 1337727-20-4
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6329071
• PubChem ID: 84782654
• Update Time: 2025-06-15

2,4-difluoro-6-(piperidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-(piperidin-2-yl)phenol
• EN300-1859612
• 1337727-20-4

• Inchi： 1S/C11H13F2NO/c12-7-5-8(11(15)9(13)6-7)10-3-1-2-4-14-10/h5-6,10,14-15H,1-4H2
• InChI Key： RYJZIXVDQASJIB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1CCCCN1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,4-difluoro-6-(piperidin-2-yl)phenol

Comprehensive Overview of 2,4-Difluoro-6-(piperidin-2-yl)phenol (CAS No. 1337727-20-4)

2,4-Difluoro-6-(piperidin-2-yl)phenol (CAS No. 1337727-20-4) is a fluorinated phenolic compound with a piperidine moiety, gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenol and piperidine groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with trends in precision medicine and personalized therapies.

The compound’s fluorine atoms enhance its metabolic stability and lipophilicity, critical properties for improving drug bioavailability—a hot topic in medicinal chemistry. Recent studies highlight its relevance in developing CNS-active compounds, addressing growing demand for treatments in neurological disorders. Additionally, its piperidine ring contributes to conformational rigidity, a sought-after trait in fragment-based drug design (FBDD), a method gaining traction in AI-driven drug discovery platforms.

From an industrial perspective, 1337727-20-4 is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or reductive amination. These methods are frequently searched by chemists optimizing scalable production. The compound’s HPLC purity and structural characterization (via NMR/LC-MS) are rigorously validated, reflecting the emphasis on quality control in modern API manufacturing—a key concern for regulatory compliance.

Beyond pharmaceuticals, 2,4-difluoro-6-(piperidin-2-yl)phenol finds niche applications in material science, such as designing fluorinated polymers with enhanced thermal resistance. This aligns with sustainability trends, as industries seek eco-friendly alternatives to traditional halogens. Its hydrogen-bonding capacity also makes it a candidate for supramolecular chemistry applications, a field explored for smart materials and sensors.

For researchers, challenges include optimizing the compound’s solubility profile and minimizing off-target effects—common search queries in pharmacokinetics forums. Computational tools like molecular docking are increasingly used to predict its interactions, merging wet-lab and in-silico approaches. As patent filings around fluorinated phenols rise, 1337727-20-4 exemplifies innovation at the intersection of small-molecule therapeutics and green chemistry.